Cas no 4374-61-2 (Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-)

Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo- structure
4374-61-2 structure
Product Name:Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-
CAS No:4374-61-2
MF:C16H13I3O4
MW:649.985441923141
CID:333612
Update Time:2024-01-28

Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-
    • 3,3',5-Triiodothyrobutyric acid
    • Butyricacid, 4-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]- (6CI,7CI,8CI)
    • Thyrobutyric acid, 3,3',5-triiodo-
    • Benzenebutanoic acid, 4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-
    • Inchi: 1S/C16H13I3O4/c17-11-8-10(4-5-14(11)20)23-16-12(18)6-9(7-13(16)19)2-1-3-15(21)22/h4-8,20H,1-3H2,(H,21,22)
    • InChI Key: HOLZKDARBXJOCY-UHFFFAOYSA-N
    • SMILES: C1(CCCC(O)=O)=CC(I)=C(OC2=CC=C(O)C(I)=C2)C(I)=C1

Computed Properties

  • Exact Mass: 649.79339

Experimental Properties

  • Density: 2.279±0.06 g/cm3(Predicted)
  • Boiling Point: 551.9±50.0 °C(Predicted)
  • PSA: 66.76
  • pka: 4.70±0.10(Predicted)

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